Cas no 163080-99-7 (1-Carbobenzoxy-3-methylimidazolium Triflate)

• Product Name: 1-Carbobenzoxy-3-methylimidazolium Triflate
• CAS No: 163080-99-7
• MF: C₁₃H₁₃F₃N₂O₅S
• MW: 366.312932729721
• MDL: MFCD32206555
• CID: 1344216
• PubChem ID: 125307831
• Update Time: 2025-05-22

1-Carbobenzoxy-3-methylimidazolium Triflate Chemical and Physical Properties

Names and Identifiers

• AGN-PC-00HM1N
• 1-Cbz-3-methylimidazolium Triflate
• C2420
• 1-Cbz-3-methylimidazolium Trifluoromethanesulfonate
• benzyl 3-methylimidazol-3-ium-1-carboxylate
• trifluoromethanesulfonate
• 1-Carbobenzoxy-3-MethyliMidazoliuM TrifluoroMethanesulfonate
• benzyl 3-methylimidazol-3-ium-1-carboxylate,trifluoromethanesulfonate
• 1-CARBOBENZOXY-3-METHYLIMIDAZOLIUM TRIFLUOROMETHANESULFONATEO
• 1-Benzyloxycarbonyl-3-methylimidazolium Triflate
• 1-Benzyloxycarbonyl-3-methylimidazolium Trifluoromethanesulfonate
• 1-Carbobenzoxy-3-methylimidazolium triflate
• 1-Carbobenzoxy-3-methylimidazolium Triflate 1-Cbz-3-methylimidazolium Trifluoromethanesulfonate 1-Cbz-3-methylimidazolium Triflate
• 1-((benzyloxy)carbonyl)-3-methyl-1H-imidazol-3-ium trifluoromethanesulfonate
• C12H13N2O2.CF3O3S
• 9773AH
• NE62721
• benzyl 3-methylimidazol-3-ium-1-carboxylate;trifluoromethanesulfonate
• 3-[(benzyloxy)carbonyl]-1-methyl-1H-imidazol-3-ium trifluoromethanesulfona
• 163080-99-7
• SCHEMBL459594
• CS-0342157
• DTXSID70474476
• MFCD20265581
• SB34096
• ICFSDLPZJDDPHP-UHFFFAOYSA-M
• 1-((benzyloxy)carbonyl)-3-methyl-1H-imidazol-3-iumtrifluoromethanesulfonate
• 3-[(benzyloxy)carbonyl]-1-methyl-1H-imidazol-3-ium trifluoromethanesulfonate
• D89515
• 1-Carbobenzoxy-3-methylimidazolium Triflate

• MDL： MFCD32206555
• Inchi： 1S/C12H13N2O2.CHF3O3S/c1-13-7-8-14(10-13)12(15)16-9-11-5-3-2-4-6-11;2-1(3,4)8(5,6)7/h2-8,10H,9H2,1H3;(H,5,6,7)/q+1;/p-1
• InChI Key： ICFSDLPZJDDPHP-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].O(C(N1C=C[N+](C)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 366.05000
• Monoisotopic Mass: 366.04972718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• PSA: 100.69000
• LogP: 2.62970

1-Carbobenzoxy-3-methylimidazolium Triflate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Carbobenzoxy-3-methylimidazolium Triflate

1-Carbobenzoxy-3-methylimidazolium Triflate: A Comprehensive Overview

The compound with CAS No. 163080-99-7, commonly referred to as 1-Carbobenzoxy-3-methylimidazolium Triflate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a member of the imidazolium salt family, where the triflate anion (CF₃SO₃⁻) serves as the counterion, imparting unique chemical properties and reactivity.

Imidazolium salts are well-known for their ability to act as phase-transfer catalysts, ion-exchange resins, and components in ionic liquids. The presence of the carbobenzoxy group (Cbz) in this compound adds an additional layer of functionality, making it particularly useful in peptide synthesis and other areas requiring controlled reactivity. Recent studies have highlighted the potential of this compound as a versatile building block in the construction of advanced materials, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), due to its ability to participate in multiple bonding interactions.

The synthesis of 1-Carbobenzoxy-3-methylimidazolium Triflate typically involves a two-step process: first, the formation of the imidazolium ring through cyclization reactions, followed by quaternization with the triflate anion. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry approaches that minimize environmental impact. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has found utility in asymmetric catalysis, where its chiral centers can induce enantioselectivity in various organic transformations. Additionally, its role as a stabilizing agent in electrochemical systems has been explored, particularly in the context of lithium-ion batteries and supercapacitors. The triflate anion, being a weakly coordinating counterion, enhances ion mobility and stability under high-voltage conditions.

Recent breakthroughs in computational chemistry have enabled detailed molecular modeling of 1-Carbobenzoxy-3-methylimidazolium Triflate, providing insights into its electronic structure and reactivity at the quantum level. These studies have revealed that the compound exhibits unique π-conjugation properties due to the interplay between the imidazolium ring and the carbobenzoxy group. Such findings have opened new avenues for its application in optoelectronic materials and sensors.

Moreover, the biocompatibility of this compound has been evaluated in preclinical studies, paving the way for its potential use in drug delivery systems. Its ability to form self-assembled monolayers on various substrates makes it an attractive candidate for biofunctional surfaces and nanotechnology applications.

In conclusion, 1-Carbobenzoxy-3-methylimidazolium Triflate (CAS No. 163080-99-7) stands out as a multifaceted chemical entity with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it at the forefront of modern chemical research. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.